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Compound of Interest

Compound Name: Filgotinib

Cat. No.: B607452 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

investigational compounds like Filgotinib is a critical component of laboratory safety and

environmental responsibility. Adherence to established guidelines not only prevents potential

harm but also ensures regulatory compliance. This document provides essential, step-by-step

guidance for the safe and compliant disposal of Filgotinib.

Regulatory Framework for Pharmaceutical Waste
The disposal of pharmaceutical waste, including selective Janus kinase (JAK) inhibitors like

Filgotinib, is governed by a multi-tiered regulatory framework. In the United States, the

Environmental Protection Agency (EPA) and the Drug Enforcement Administration (DEA) are

the primary federal bodies overseeing this process.[1][2][3] The Resource Conservation and

Recovery Act (RCRA) is the principal federal law that manages hazardous waste, which can

include certain pharmaceuticals.[1][2][3]

A key regulation for healthcare and research facilities is Subpart P of the RCRA, which outlines

specific management standards for hazardous waste pharmaceuticals.[2][4] A significant

mandate under Subpart P is the prohibition of disposing of hazardous waste pharmaceuticals

down the drain (sewering).[2][4] It is crucial to consult local and state regulations as they may

have more stringent requirements than federal law.[1]
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The Safety Data Sheet (SDS) for Filgotinib consistently states that disposal must be

conducted in accordance with all applicable local, state, and federal regulations.[5][6] While

one SDS for Filgotinib maleate indicates no SARA (Superfund Amendments and

Reauthorization Act) hazards, it also classifies the compound as a reproductive toxin and

warns of potential organ damage with prolonged exposure.[5] Another SDS notes that it is

harmful if swallowed.[6] Given these potential hazards, a cautious approach to disposal is

warranted.

Step-by-Step Disposal Guidance:

Consult Institutional and Local Guidelines: Before initiating any disposal procedure, consult

your institution's Environmental Health and Safety (EHS) department for specific protocols.

These internal guidelines are designed to comply with local and state regulations.

Segregate Waste: Do not mix Filgotinib waste with non-hazardous laboratory trash. It

should be segregated as chemical or pharmaceutical waste.

Package Securely:

Place unused or expired Filgotinib tablets, as well as any grossly contaminated materials

(e.g., weighing boats, contaminated gloves), into a designated, leak-proof, and clearly

labeled waste container.

The container should be appropriate for chemical waste and follow your institution's

specific requirements.

Labeling:

Clearly label the waste container with "Hazardous Waste" or "Pharmaceutical Waste" as

required by your facility.

Identify the contents, including the name "Filgotinib" and its approximate quantity.

Arrange for Professional Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.
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These professional services will ensure that the waste is transported and disposed of in a

permitted treatment, storage, and disposal facility (TSDF), likely through incineration,

which is a common method for pharmaceutical waste.[2]

For Household Disposal (e.g., in clinical trial settings):

While primarily aimed at laboratory professionals, it's important to be aware of household

disposal guidelines. The preferred method is to utilize a drug take-back program.[1][7] If a take-

back program is not accessible, the following steps are recommended:

Do not flush Filgotinib down the toilet unless specifically instructed to do so by the FDA's

flush list, which it is not currently on.[1][7]

Mix the tablets with an unpalatable substance such as dirt, cat litter, or used coffee grounds.

[7] This makes the medication less appealing to children and pets.

Place the mixture in a sealed container, such as a resealable plastic bag or an empty can.[7]

Dispose of the sealed container in the household trash.[7]

Remove or obscure all personal information from the original prescription bottle before

discarding it.[7]
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Information Category Details Citations

Regulatory Compliance
Disposal must adhere to local,

state, and federal regulations.
[5][6]

Hazard Classification

Reproductive toxicity

(Category 1A, 1B), may cause

damage to organs through

prolonged or repeated

exposure, harmful if

swallowed.

[5][6]

Transport Information
Not classified as dangerous

goods for transport.
[5]

Disposal Method

Dispose of as

chemical/pharmaceutical

waste through a licensed

contractor. Incineration is a

common method.

[2]

Prohibited Actions
Do not dispose of down the

drain (sewer).
[2][4]

Filgotinib Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Filgotinib in a laboratory or research setting.
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Caption: Logical workflow for the proper disposal of Filgotinib waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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